Cas no 1804206-69-6 (5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid)

• Product Name: 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid
• CAS No: 1804206-69-6
• MF: C₁₃H₁₆O₅S
• MW: 284.328143119812
• CID: 4940080
• Update Time: 2025-07-10

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid

• Inchi： 1S/C13H16O5S/c1-18-11(14)6-4-8-3-5-10(19-2)9(7-8)12(15)13(16)17/h3,5,7,12,15H,4,6H2,1-2H3,(H,16,17)
• InChI Key： PVOCAYQZZCZEIE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Exact Mass: 284.07184478 g/mol
• Monoisotopic Mass: 284.07184478 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.33
• XLogP3: 1.4
• Topological Polar Surface Area: 109

Additional information on 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6): A Comprehensive Overview

5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive methoxy, oxopropyl, and methylthio functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid is particularly noteworthy due to its complexity and the potential for diverse interactions with biological targets. The presence of the methylthio group, in particular, has been associated with enhanced pharmacological properties, including improved solubility and bioavailability. These characteristics are crucial for the development of effective drug candidates.

Recent studies have explored the potential of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the development of new anti-inflammatory drugs. The mechanism of action involves the inhibition of key inflammatory mediators, such as cytokines and chemokines, which are known to play a critical role in the pathogenesis of inflammatory disorders.

In addition to its anti-inflammatory properties, 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor to numerous diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have demonstrated that this compound possesses strong antioxidant activity, which can help mitigate oxidative damage and protect cells from oxidative stress-induced injury.

The pharmacokinetic profile of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid has also been extensively studied. Research indicates that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-(3-Methoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804206-69-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.